2-Carboxy-D-arabinitol 1-phosphate

• CAS RN: 106777-19-9
• Molecular Formula: C6H13O10P
• Molecular Weight: 276.14 g/mol
• IUPAC Name: (2R,3R,4R)-2,3,4,5-tetrahydroxy-2-(phosphonooxymethyl)pentanoic acid
• InChI: InChI=1S/C6H13O10P/c7-1-3(8)4(9)6(12,5(10)11)2-16-17(13,14)15/h3-4,7-9,12H,1-2H2,(H,10,11)(H2,13,14,15)/t3-,4-,6-/m1/s1
• InChI Key: UJTMIRNFEXKGMS-ZMIZWQJLSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@](COP(=O)(O)O)(C(=O)O)O)O)O)O
• SMILES: C(C(C(C(COP(=O)(O)O)(C(=O)O)O)O)O)O
• synonyms: 1-PAC; 2-carboxy-D-arabinitol 1-phosphate; 2-carboxyarabinitol 1-phosphate

Description

2-Carboxy-D-arabinitol 1-phosphate (CA1P) is a small molecule that has been found to play a crucial role in regulating photosynthesis in plants. It was first discovered in the 1970s, and since then, it has been the subject of extensive scientific research.

Scientific Research Applications

Enzyme Inhibition and Plant Metabolism

2-Carboxy-D-arabinitol 1-phosphate (CA1P) is a naturally occurring inhibitor of ribulose 1,5-bisphosphate carboxylase/oxygenase (rubisco), a critical enzyme in photosynthesis. Kingston-Smith et al. (1992) and Servaites (1990) discuss the role of CA1P in regulating rubisco activity, highlighting its function as a diurnal modulator. The tight binding of CA1P to rubisco catalytic sites is attributed to its structural similarity to the transition state intermediate of the carboxylase reaction (Kingston-Smith, Major, Parry, & Keys, 1992); (Servaites, 1990).

Synthesis and Purification Processes

The synthesis and purification of CA1P have been explored by Gutteridge, Reddy, and Lorimer (1989). They synthesized CA1P from 2'-carboxy-D-arabinitol 1,5-bisphosphate and analyzed it using 31P n.m.r, contributing to a better understanding of its chemical properties (Gutteridge, Reddy, & Lorimer, 1989).

Interaction with Ribulosebisphosphate Carboxylase/Oxygenase

Pierce, Tolbert, and Barker (1980) investigated the interaction of ribulosebisphosphate carboxylase/oxygenase with 2-C-carboxy-D-arabinitol 1,5-bisphosphate, an analog of CA1P. They found that these compounds exhibit competitive inhibition with respect to ribulose 1,5-bisphosphate, providing insights into the enzyme's catalysis mechanism (Pierce, Tolbert, & Barker, 1980).

Carbon Incorporation in Plants

Andralojc et al. (1994) studied the incorporation of carbon from photosynthetic products into CA1P and 2-carboxyarabinitol in the French bean Phaseolus vulgaris, showing how these compounds are synthesized and utilized within plant metabolism (Andralojc, Dawson, Parry, & Keys, 1994).

Role in Plant Rubisco Regulation

A study by Andralojc et al. (2012) on CA1P phosphatase suggests a wider role for this enzyme in plant Rubisco regulation. They identified and cloned genes for CA1Pase from various plants and analyzed its substrate specificity, indicating a potential role in removing 'misfire' products of Rubisco (Andralojc, Madgwick, Tao, Keys, Ward, Beale, Loveland, Jackson, Willis, & Gutteridge, 2012).

Regulation of Rubisco Activity

Seemann, Kobza, and Moore (1990) detail how the metabolism of CA1P plays a significant role in the light-dependent regulation of Rubisco activity in various plant species. The study delves into the differences in species' capacities to accumulate CA1P and its effect on Rubisco's catalytic site (Seemann, Kobza, & Moore, 1990).